Elvitegravir Acyl Glucuronide
Elvitegravir Acyl Glucuronide
Brand Name:
Vulcanchem
CAS No.:
870649-25-5
VCID:
VC0127005
InChI:
InChI=1S/C29H31ClFNO11/c1-12(2)19(11-33)32-10-16(28(40)43-29-25(37)23(35)24(36)26(42-29)27(38)39)22(34)15-8-14(20(41-3)9-18(15)32)7-13-5-4-6-17(30)21(13)31/h4-6,8-10,12,19,23-26,29,33,35-37H,7,11H2,1-3H3,(H,38,39)/t19-,23+,24+,25-,26+,29+/m1/s1
SMILES:
CC(C)C(CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=CC=C3)Cl)F)OC)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C₂₉H₃₁ClFNO₁₁
Molecular Weight:
624.01
Elvitegravir Acyl Glucuronide
CAS No.: 870649-25-5
Reference Standards
VCID: VC0127005
Molecular Formula: C₂₉H₃₁ClFNO₁₁
Molecular Weight: 624.01
| CAS No. | 870649-25-5 |
|---|---|
| Product Name | Elvitegravir Acyl Glucuronide |
| Molecular Formula | C₂₉H₃₁ClFNO₁₁ |
| Molecular Weight | 624.01 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[6-[(3-chloro-2-fluorophenyl)methyl]-1-[(2S)-1-hydroxy-3-methylbutan-2-yl]-7-methoxy-4-oxoquinoline-3-carbonyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C29H31ClFNO11/c1-12(2)19(11-33)32-10-16(28(40)43-29-25(37)23(35)24(36)26(42-29)27(38)39)22(34)15-8-14(20(41-3)9-18(15)32)7-13-5-4-6-17(30)21(13)31/h4-6,8-10,12,19,23-26,29,33,35-37H,7,11H2,1-3H3,(H,38,39)/t19-,23+,24+,25-,26+,29+/m1/s1 |
| SMILES | CC(C)C(CO)N1C=C(C(=O)C2=C1C=C(C(=C2)CC3=C(C(=CC=C3)Cl)F)OC)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | β-D-Glucopyranuronic Acid 1-[6-[(3-Chloro-2-fluorophenyl)methyl]-1,4-dihydro-1-[(1S)-1-(hydroxymethyl)-2-methylpropyl]-7-methoxy-4-oxo-3-quinolinecarboxylate] |
| PubChem Compound | 57678650 |
| Last Modified | Nov 11 2021 |
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